Cas no 2137551-34-7 (5-amino-6-methyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-6-methyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one
• CAS No: 2137551-34-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6273060
• PubChem ID: 165480198
• Update Time: 2025-06-15

5-amino-6-methyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-6-methyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one
• 2137551-34-7
• EN300-1110754

• Inchi： 1S/C10H14N2O/c1-7(2)6-12-8(3)9(11)4-5-10(12)13/h4-5H,1,6,11H2,2-3H3
• InChI Key： OFWAIFZZVBCMHK-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=C(C)N1CC(=C)C)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-6-methyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one

5-amino-6-methyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one and Its Significance in Modern Chemical Biology

5-amino-6-methyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one, with the CAS number 2137551-34-7, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of multiple functional groups, including an amino group, a methyl group, and an allyl moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound belongs to the dihydropyridine class of molecules, which are well-known for their role in various biological processes. Dihydropyridines have been extensively studied for their pharmacological properties, particularly in the context of cardiovascular diseases and calcium channel modulation. The specific substitution pattern in 5-amino-6-methyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one introduces unique electronic and steric properties that could influence its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have shown that the allyl group in this compound can engage in favorable interactions with aromatic residues in protein targets, potentially leading to the development of novel therapeutic agents. Additionally, the amino group provides a site for further derivatization, allowing for the creation of libraries of analogs with tailored biological activities.

The methyl group at the 6-position introduces steric hindrance that can modulate binding specificity. This feature is particularly valuable in drug design, where precise targeting is crucial to minimize side effects. The dihydropyridine core itself is known for its ability to cross-link with other molecules, a property that could be exploited for the development of probes or inhibitors in biochemical pathways.

In light of current research trends, 5-amino-6-methyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one holds promise as a lead compound for further investigation. Its structural features align well with emerging concepts in molecular medicine, where small molecules are designed to interact with specific biological pathways at a high degree of precision. For instance, studies on similar dihydropyridine derivatives have revealed their potential in modulating enzyme activity and receptor binding, suggesting that this compound could exhibit comparable effects.

The synthesis of 5-amino-6-methyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one presents an interesting challenge due to its intricate structure. However, modern synthetic methodologies have made significant strides in facilitating such complex transformations. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct intricate molecular frameworks with high efficiency and selectivity. These advancements are crucial for producing analogs of this compound that can be tested for their biological efficacy.

The potential applications of 5-amino-6-methyl-1-(2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one extend beyond traditional pharmaceuticals. In agrochemical research, for example, derivatives of dihydropyridines have shown promise as plant growth regulators or pest deterrents. The unique combination of functional groups in this molecule suggests that it could be modified to interact with plant enzymes or receptors in novel ways.

From an academic perspective, 5-amino-6-methyl-1-(2-methylprop-2-en-1-y l)-1 , 2 - dihydrop y ridin - 2 - one serves as an excellent model system for teaching and research. Its complexity allows students to explore advanced concepts in organic chemistry and medicinal chemistry while providing a platform for investigating new synthetic strategies. Collaborative efforts between academia and industry could further accelerate the discovery process by combining experimental expertise with computational modeling.

In conclusion,5-amino - 6 - methyl - 1 - ( 2 - methyl prop - 2 - en - 1 - y l ) - 1 , 2 - dihydrop y ridin e - 2 - one (CAS no. 2137551 -34 -7) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and potential for further derivatization make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies,5-amino -6-methyl - 1 -( 2 - methyl prop - 2 en - 11 y l ) -- hyd ro p y rid ine -- one has the potential to make significant contributions to both academic research and industrial applications.